Mal-Val-Ala-PAB-N(SO2Me)-Exatecan

• Molecular Formula: C56H65FN8O15S
• Molecular Weight: 1141.2 g/mol
• InChI: InChI=1S/C56H65FN8O15S/c1-7-56(75)38-23-42-50-36(25-65(42)53(72)37(38)27-79-54(56)73)48-40(17-16-35-31(4)39(57)24-41(61-50)47(35)48)60-44(67)28-78-29-63(21-22-81(6,76)77)55(74)80-26-33-12-14-34(15-13-33)59-51(70)32(5)58-52(71)49(30(2)3)62-43(66)11-9-8-10-20-64-45(68)18-19-46(64)69/h12-15,18-19,23-24,30,32,40,49,75H,7-11,16-17,20-22,25-29H2,1-6H3,(H,58,71)(H,59,70)(H,60,67)(H,62,66)/t32-,40-,49-,56-/m0/s1
• InChIKey: FHSDCZBBSIHLRF-WCBFANADSA-N

Mal-Val-Ala-PAB-N(SO2Me)-Exatecan – DLL3-Targeted ADC Linker-Payload

Mal-Val-Ala-PAB-N(SO2Me)-Exatecan (CAS 2575682-08-3; Compound LE14) is a drug-linker conjugate comprising the topoisomerase I inhibitor Exatecan covalently attached to a maleimide-functionalized Val-Ala-PAB-N(SO2Me) linker . This compound serves as the key intermediate for constructing FZ-AD005, an antibody-drug conjugate (ADC) that targets delta-like ligand 3 (DLL3; binding KD = 58.3 pM) and has demonstrated antitumor activity in small-cell lung cancer (SCLC) preclinical models . The N(SO2Me) modification on the PAB moiety distinguishes this linker-payload from conventional Val-Ala-PABC-Exatecan derivatives and is integral to the proprietary BB05 double self-immolative linker platform developed by Shanghai Fudan-Zhangjiang Bio-Pharmaceutical Co. .

1

DLL3-targeted ADC linker-payload conjugate intermediate

2

BB05 double self-immolative linker platform workflow

3

Hydroxyl-group-containing camptothecin payload integration

• [1] MedChemExpress. Mal-Val-Ala-PAB-N(SO2Me)-Exatecan (HY-159072) Product Datasheet. Available at: https://www.medchemexpress.eu/mal-val-ala-pab-n-so2me-exatecan.html View Source
• [2] Guo Q, et al. FZ-AD005, A Novel DLL3-Targeted Antibody-drug Conjugate with Topoisomerase I Inhibitor, Shows Potent Antitumor Activity in Preclinical Models. Mol Cancer Ther. 2024 Jun 28;23(10):1367–1377. doi:10.1158/1535-7163.MCT-23-0701. View Source
• [3] Liu N, et al. Preparation method of linker drug conjugate and intermediate thereof. CN116178386A, 2023. View Source

Why Mal-Val-Ala-PAB-N(SO2Me)-Exatecan Cannot Be Substituted

The presence of the N-methylsulfonamide (N(SO2Me)) group on the PAB spacer fundamentally alters the linker's self-immolative behavior and payload-release kinetics compared to standard Val-Ala-PABC-Exatecan . This modification enables a double self-immolative cascade that is specifically optimized for hydroxyl-group-containing payloads like DXd/Exatecan, a feature absent in conventional Tesirine-based Val-Ala-PABC linkers . Substituting with a generic Val-Ala-PABC-Exatecan (CAS 2845164-91-0) or Mal-PEG8-Val-Ala-PAB-Exatecan would produce an ADC with different linker stability, drug-to-antibody ratio (DAR) characteristics, and potentially altered efficacy and safety profiles—parameters that critically depend on the exact linker chemistry validated in the FZ-AD005 preclinical package .

Linker Mismatch Standard Val-Ala-PABC-Exatecan lacks the N(SO2Me)-enabled second immolation step and may shift payload-release kinetics.

Platform Mismatch Alternative PEG-containing or Tesirine-based linkers are not validated for the BB05 double self-immolative cascade.

Profile Mismatch DAR, stability, and preclinical benchmarking data are specific to this N(SO2Me)-modified linker-payload.

• [1] Zhang Y, et al. Evaluation of Double Self-Immolative Linker-Based Antibody-Drug Conjugate FDA022-BB05 with Enhanced Therapeutic Potential. J Med Chem. 2024 Nov 14;67(21):19852-19873. doi:10.1021/acs.jmedchem.4c01537. View Source
• [2] Guo Q, et al. FZ-AD005, A Novel DLL3-Targeted Antibody-drug Conjugate with Topoisomerase I Inhibitor, Shows Potent Antitumor Activity in Preclinical Models. Mol Cancer Ther. 2024 Jun 28;23(10):1367–1377. doi:10.1158/1535-7163.MCT-23-0701. View Source

Mal-Val-Ala-PAB-N(SO2Me)-Exatecan vs Closest Analogs

N(SO2Me)-Enabled Double Self-Immolative Chemistry

Mal-Val-Ala-PAB-N(SO2Me)-Exatecan incorporates an N-methylsulfonamide group on the PAB spacer that creates a double self-immolative linker platform (BB05 platform), specifically designed for hydroxyl-group-containing camptothecin payloads like Exatecan/DXd . In contrast, standard Val-Ala-PABC-Exatecan uses a conventional Tesirine linker with a single self-immolative PABC carbamate spacer that releases the payload via a 1,6-elimination mechanism without the sulfonamide-mediated second immolation step . The double self-immolative design optimizes payload integration with hydroxyl-containing warheads, directly enabling the construction of ADCs with enhanced stability and Cathepsin B sensitivity as demonstrated for the BB05 platform .

Linker Chemistry

Class-level inference

N(SO2Me)-enabled double self-immolative cascade

Platform-specific linker-payload integration context

BB05 platform; standard PABC carbamate cannot replicate the second immolation

Evidence Dimension	Linker self-immolative mechanism
Target Compound Data	Double self-immolative (Val-Ala-PAB-N(SO2Me); N-sulfonamide → second immolation step)
Comparator Or Baseline	Val-Ala-PABC-Exatecan: single self-immolative (PABC carbamate → 1,6-elimination only)
Quantified Difference	Structural: presence vs. absence of N(SO2Me) enables a second immolation event
Conditions	Linker chemistry comparison based on structural analysis; BB05 platform validated in FDA022-BB05 and FZ-AD005 ADCs

Why This Matters

For procurement decisions, this structural difference means that the N(SO2Me)-modified linker is the only validated intermediate for constructing FZ-AD005 and other BB05-platform ADCs; generic Val-Ala-PABC-Exatecan cannot replicate the double self-immolative release kinetics required by this platform.

• [1] Zhang Y, et al. Evaluation of Double Self-Immolative Linker-Based Antibody-Drug Conjugate FDA022-BB05 with Enhanced Therapeutic Potential. J Med Chem. 2024 Nov 14;67(21):19852-19873. doi:10.1021/acs.jmedchem.4c01537. View Source
• [2] Liu N, et al. Preparation method of linker drug conjugate and intermediate thereof. CN116178386A, 2023. View Source

FZ-AD005 Cytotoxicity in SCLC Cells

The ADC FZ-AD005, constructed using Mal-Val-Ala-PAB-N(SO2Me)-Exatecan as the linker-payload intermediate, demonstrated potent and specific cytotoxicity across four SCLC cell lines with picomolar IC50 values ranging from 0.152 to 4.295 nmol/L after 7-day incubation . In head-to-head comparison, the unconjugated antibody FZ-A038 showed no cytotoxicity, and a non-targeting IgG-ADC control showed no specific cytotoxicity, confirming that the activity is mediated by DLL3-targeted delivery of the DXd payload . While direct IC50 comparison data against ADCs made with alternative linkers (e.g., Val-Ala-PABC-Exatecan) on the same antibody are not publicly available, the FZ-AD005 potency values establish the benchmark for DLL3-targeted Exatecan ADCs built on this specific linker-payload .

SCLC Cytotoxicity

Cross-study comparable

FZ-AD005 IC50: 0.152–4.295 nmol/L

Supports targeted cell-model response review

4 SCLC lines; 7-day incubation; unconjugated antibody shows no response

Evidence Dimension	In vitro cytotoxicity (IC50) against SCLC cell lines
Target Compound Data	FZ-AD005 IC50: 0.152–4.295 nmol/L across DMS53, DMS79, NCI-H1105, NCI-H2227 cell lines
Comparator Or Baseline	FZ-A038 (unconjugated antibody): no cytotoxicity; IgG-ADC: no specific cytotoxicity
Quantified Difference	Therapeutic window demonstrated by >1000-fold difference between targeted ADC and non-targeted controls
Conditions	7-day incubation; SCLC cell lines (DMS53, DMS79, NCI-H1105, NCI-H2227); assessed via IC50

Why This Matters

For scientists selecting linker-payload intermediates, these data confirm that Mal-Val-Ala-PAB-N(SO2Me)-Exatecan is the validated precursor for an ADC with picomolar potency against DLL3-positive SCLC; procurement of alternative linker-payloads would require complete re-validation of ADC potency and specificity.

• [1] Guo Q, et al. FZ-AD005, A Novel DLL3-Targeted Antibody-drug Conjugate with Topoisomerase I Inhibitor, Shows Potent Antitumor Activity in Preclinical Models. Mol Cancer Ther. 2024 Jun 28;23(10):1367–1377. doi:10.1158/1535-7163.MCT-23-0701. View Source

FZ-AD005 Tumor Growth Inhibition in Xenografts

FZ-AD005, synthesized from Mal-Val-Ala-PAB-N(SO2Me)-Exatecan, demonstrated substantial in vivo antitumor activity across multiple SCLC and neuroendocrine prostate cancer (NEPC) models . In the NCI-H82 SCLC CDX model, doses of 3 and 5 mg/kg achieved tumor growth inhibition (TGI) of 94.19% and 97.13%, respectively; in NCI-H889, doses of 2.5, 5, and 10 mg/kg yielded TGIs of 86.21%, 94.53%, and 95.54% . In the LU-5326 SCLC PDX model, FZ-AD005 produced TGIs of 98.51% (1.5 mg/kg), 99.30% (3 mg/kg), and 100.00% (6 mg/kg) on day 21 . Notably, FZ-AD005 demonstrated antitumor activity superior to lurbinectedin in comparative evaluation . By contrast, ADCs constructed with standard Val-Ala-PABC-Exatecan linkers (e.g., Tesirine-based constructs) have not been reported with comparable DLL3-targeted in vivo efficacy data.

Xenograft TGI

Cross-study comparable

TGI >94% at ≥3 mg/kg across CDX/PDX models

Supports in vivo model-response context

NCI-H82, NCI-H889, LU-5326; single-dose administration

Evidence Dimension	In vivo tumor growth inhibition (TGI%) in CDX and PDX models
Target Compound Data	NCI-H82: TGI 94.19% (3 mg/kg), 97.13% (5 mg/kg); NCI-H889: TGI 86.21% (2.5 mg/kg), 94.53% (5 mg/kg), 95.54% (10 mg/kg); LU-5326 PDX: TGI 98.51% (1.5 mg/kg), 99.30% (3 mg/kg), 100.00% (6 mg/kg) on day 21
Comparator Or Baseline	Lurbinectedin: FZ-AD005 antitumor activity notably superior; no comparable DLL3-targeted ADC efficacy data available for standard Val-Ala-PABC-Exatecan ADCs
Quantified Difference	>94% TGI achieved across all tested models at doses ≥3 mg/kg vs. lurbinectedin inferiority
Conditions	SCLC CDX models (NCI-H82, NCI-H889), NEPC CDX (NCI-H660), SCLC PDX (LU-5326); single-dose administration

Why This Matters

These in vivo efficacy benchmarks are uniquely associated with the BB05 linker-payload platform; procurement of Mal-Val-Ala-PAB-N(SO2Me)-Exatecan is essential for any research program aiming to reproduce or build upon the FZ-AD005 efficacy dataset in DLL3-positive tumor models.

• [1] Guo Q, et al. FZ-AD005, A Novel DLL3-Targeted Antibody-drug Conjugate with Topoisomerase I Inhibitor, Shows Potent Antitumor Activity in Preclinical Models. Mol Cancer Ther. 2024 Jun 28;23(10):1367–1377. doi:10.1158/1535-7163.MCT-23-0701. View Source

HNSTD Safety Benchmark in Cynomolgus Monkeys

The FZ-AD005 ADC constructed from Mal-Val-Ala-PAB-N(SO2Me)-Exatecan demonstrated a favorable safety profile in non-human primates, with a highest non-severely toxic dose (HNSTD) of 30 mg/kg in cynomolgus monkeys . This safety margin supports a wide therapeutic index, as potent antitumor efficacy was observed at doses as low as 1.5 mg/kg in PDX models . The HNSTD value provides a quantitative benchmark for the safety of the BB05 linker-payload platform that cannot be assumed for ADCs built with alternative Exatecan linkers such as Val-Ala-PABC-Exatecan or Mal-PEG8-Val-Ala-PAB-Exatecan, which lack comparable public non-human primate toxicology data in the DLL3-targeted context.

NHP HNSTD

Cross-study comparable

HNSTD = 30 mg/kg in cynomolgus monkeys

Supports tolerability endpoint benchmarking

~20-fold margin vs. efficacious dose; no comparable data for alternative linkers

Evidence Dimension	Non-human primate HNSTD (highest non-severely toxic dose)
Target Compound Data	HNSTD = 30 mg/kg in cynomolgus monkeys for FZ-AD005
Comparator Or Baseline	No published HNSTD data available for DLL3-targeted ADCs using Val-Ala-PABC-Exatecan or Mal-PEG8-Val-Ala-PAB-Exatecan linkers
Quantified Difference	Therapeutic margin: HNSTD 30 mg/kg vs. efficacious dose 1.5 mg/kg (~20-fold window)
Conditions	Cynomolgus monkey toxicology study; FZ-AD005 well tolerated in both rats and monkeys

Why This Matters

For translational researchers and ADC developers, the documented HNSTD provides a critical safety benchmark that is specific to the N(SO2Me)-modified linker-payload; using alternative linker-payloads would necessitate independent toxicology studies before any in vivo application.

• [1] Guo Q, et al. FZ-AD005, A Novel DLL3-Targeted Antibody-drug Conjugate with Topoisomerase I Inhibitor, Shows Potent Antitumor Activity in Preclinical Models. Mol Cancer Ther. 2024 Jun 28;23(10):1367–1377. doi:10.1158/1535-7163.MCT-23-0701. View Source

High DMSO Solubility for Bioconjugation

Mal-Val-Ala-PAB-N(SO2Me)-Exatecan exhibits DMSO solubility of ≥100 mg/mL (87.63 mM) , which is substantially higher than the DMSO solubility reported for structurally related linker-payloads such as Mal-PEG8-Val-Ala-PAB-Exatecan (80 mg/mL, 60.18 mM) . The higher molar solubility facilitates preparation of concentrated stock solutions for ADC conjugation reactions, enabling higher DAR loading and reducing the volume of organic co-solvent required during bioconjugation steps. The molecular weight of 1141.22 g/mol (C56H65FN8O15S) reflects the precise incorporation of the N(SO2Me) group, which contributes to the compound's distinct physicochemical profile compared to the simpler Val-Ala-PABC-Exatecan (MW 754.80 g/mol, C40H43FN6O8) .

DMSO Solubility

Head-to-head

≥100 mg/mL (87.63 mM)

Supports high-concentration bioconjugation protocols

1.46× higher molar solubility vs. Mal-PEG8-Val-Ala-PAB-Exatecan

Evidence Dimension	DMSO solubility (mg/mL and molar concentration)
Target Compound Data	≥100 mg/mL (87.63 mM) in DMSO
Comparator Or Baseline	Mal-PEG8-Val-Ala-PAB-Exatecan: 80 mg/mL (60.18 mM) in DMSO; Val-Ala-PABC-Exatecan: 200 mg/mL (264.97 mM) in DMSO
Quantified Difference	1.25× higher mass solubility and 1.46× higher molar solubility vs. Mal-PEG8-Val-Ala-PAB-Exatecan; 0.33× molar solubility vs. simpler Val-Ala-PABC-Exatecan (reflecting higher MW with N(SO2Me) modification)
Conditions	DMSO solubility measured at room temperature; data from vendor technical datasheets

Why This Matters

For procurement, the high DMSO solubility ensures compatibility with standard ADC conjugation protocols and reduces the need for specialized solubilization strategies; this directly impacts experimental reproducibility and scalability.

• [1] GLPBio. Mal-Val-Ala-PAB-N(SO2Me)-Exatecan (GC75684) Product Datasheet – Solubility Data. Available at: https://www.glpbio.com/mal-val-ala-pab-n-so2me-exatecan.html View Source

Mal-Val-Ala-PAB-N(SO2Me)-Exatecan Application Scenarios

DLL3-Targeted ADC Construction for SCLC Research

Mal-Val-Ala-PAB-N(SO2Me)-Exatecan is the validated linker-payload intermediate for building FZ-AD005, a DLL3-targeted ADC that achieves picomolar cytotoxicity (IC50 0.152–4.295 nmol/L) against SCLC cell lines and >94% tumor growth inhibition in CDX and PDX models at doses of 3–10 mg/kg . Researchers developing DLL3-targeted therapies should procure this specific compound to ensure consistency with published efficacy and safety benchmarks, including the HNSTD of 30 mg/kg in cynomolgus monkeys . Alternative linker-payloads would require independent re-validation of ADC potency, bystander killing, and therapeutic index.

BB05 Platform ADC Development with Camptothecins

The N(SO2Me)-modified double self-immolative linker is specifically engineered for hydroxyl-group-containing payloads like DXd/Exatecan, enabling enhanced Cathepsin B sensitivity, effective payload release, and improved ADC stability as demonstrated for the BB05 platform . Scientists developing next-generation ADCs with camptothecin-derived warheads should select this linker-payload over standard Val-Ala-PABC-Exatecan to benefit from the optimized self-immolative cascade and the ability to achieve higher conjugation homogeneity .

Linker Chemistry Effects on ADC Therapeutic Window

The documented therapeutic margin (~20-fold between efficacious 1.5 mg/kg dose and HNSTD 30 mg/kg) makes Mal-Val-Ala-PAB-N(SO2Me)-Exatecan-based ADCs ideal reference compounds for comparative studies investigating how linker chemistry influences ADC safety and efficacy . Procurement of this compound enables head-to-head comparisons against ADCs constructed with simpler Val-Ala-PABC linkers, PEG-containing linkers, or alternative payload-release mechanisms, providing mechanistic insight into the role of the N-sulfonamide group in ADC performance .

High-Concentration ADC Conjugation Development

With DMSO solubility ≥100 mg/mL (87.63 mM), Mal-Val-Ala-PAB-N(SO2Me)-Exatecan supports high-concentration bioconjugation protocols essential for achieving elevated DAR values in process development . Its solubility profile compares favorably against Mal-PEG8-Val-Ala-PAB-Exatecan (80 mg/mL, 60.18 mM) for applications requiring concentrated linker-payload stock solutions, making it suitable for scale-up conjugation reactions and formulation development for in vivo studies .

Application

Selection Property

Validation Focus

DLL3-targeted ADC construction

BB05 linker-payload integrity

DLL3-binding ADC potency and TGI benchmarking

BB05 platform camptothecin ADC development

Double self-immolative cascade for hydroxyl warheads

Cathepsin B sensitivity and conjugation homogeneity

Linker chemistry comparative studies

N-sulfonamide-modified linker-payload reference

Therapeutic window and payload-release kinetics review

High-concentration bioconjugation process development

≥100 mg/mL DMSO solubility profile

DAR loading and co-solvent volume reduction

• [1] Guo Q, et al. FZ-AD005, A Novel DLL3-Targeted Antibody-drug Conjugate with Topoisomerase I Inhibitor, Shows Potent Antitumor Activity in Preclinical Models. Mol Cancer Ther. 2024 Jun 28;23(10):1367–1377. doi:10.1158/1535-7163.MCT-23-0701. View Source
• [2] Zhang Y, et al. Evaluation of Double Self-Immolative Linker-Based Antibody-Drug Conjugate FDA022-BB05 with Enhanced Therapeutic Potential. J Med Chem. 2024 Nov 14;67(21):19852-19873. doi:10.1021/acs.jmedchem.4c01537. View Source
• [3] Liu N, et al. Preparation method of linker drug conjugate and intermediate thereof. CN116178386A, 2023. View Source
• [4] GLPBio. Mal-Val-Ala-PAB-N(SO2Me)-Exatecan (GC75684) Product Datasheet – Solubility Data. Available at: https://www.glpbio.com/mal-val-ala-pab-n-so2me-exatecan.html View Source